molecular formula C20H16ClN3O4 B2675053 N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide CAS No. 1251592-15-0

N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide

Cat. No.: B2675053
CAS No.: 1251592-15-0
M. Wt: 397.82
InChI Key: VJGVQLHCQGKGAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3O4 and its molecular weight is 397.82. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Compounds structurally related to N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide have been investigated for their potential as anticancer agents. A study on the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives highlighted their anticancer activity tested on 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines (Al-Sanea et al., 2020). This suggests that compounds with similar structures might also possess anticancer properties, necessitating further research into their potential therapeutic applications.

Antimicrobial and Cytotoxic Activity

Another facet of research into similar compounds involves their antimicrobial and cytotoxic activities. For instance, novel azetidine-2-one derivatives of 1H-benzimidazole, which share a similar interest in bioactive compound development, demonstrated good antibacterial activity and cytotoxic activity in vitro (Noolvi et al., 2014). This indicates the broad spectrum of biological activities that such compounds can exhibit, underscoring the importance of exploring these avenues for new therapeutic agents.

Enzyme Inhibition and Antioxidant Activity

The design and synthesis of compounds with specific structural features can lead to selective enzyme inhibition, showcasing another potential research application area. For example, studies on coordination complexes constructed from pyrazole-acetamide derivatives revealed significant antioxidant activity (Chkirate et al., 2019). This points to the possibility of utilizing similar compounds for their antioxidant properties, which could have implications in combating oxidative stress-related diseases.

Properties

IUPAC Name

N-[(2-chlorophenyl)methyl]-2-(1-methyl-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16ClN3O4/c1-23-17-13-7-3-5-9-15(13)28-18(17)19(26)24(20(23)27)11-16(25)22-10-12-6-2-4-8-14(12)21/h2-9H,10-11H2,1H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJGVQLHCQGKGAR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)CC(=O)NCC3=CC=CC=C3Cl)OC4=CC=CC=C42
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16ClN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.